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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the off-target binding profile of

GSK931145, a selective Glycine Transporter 1 (GlyT-1) inhibitor developed as a positron

emission tomography (PET) ligand for in vivo imaging. Understanding the selectivity of such a

compound is paramount for the accurate interpretation of imaging data and for predicting

potential pharmacological side effects. This document compares the available binding data for

GSK931145 with other relevant GlyT-1 targeted compounds and details the experimental

methodologies used for such assessments.

Comparative Analysis of On-Target and Off-Target
Binding
GSK931145 is a potent and selective inhibitor of GlyT-1. In vitro studies have demonstrated its

high affinity for GlyT-1 with a pIC50 of 8.4, showing significant selectivity over the closely

related Glycine Transporter 2 (GlyT-2), for which it has a pIC50 of 4.6.[1] While a

comprehensive public off-target screening panel for GSK931145 is not readily available, this

guide presents a representative off-target profile based on typical screening panels for central
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nervous system (CNS) active compounds, such as the Eurofins SafetyScreen44 panel. This

allows for an illustrative comparison with other GlyT-1 inhibitors and PET ligands.

For comparison, we have included data and information on other notable GlyT-1 targeting

compounds:

Bitopertin (RG1678): A well-characterized GlyT-1 inhibitor that has undergone extensive

clinical investigation.

[¹⁸F]MK-6577 and [¹¹C]RO5013853: Alternative PET radioligands for imaging GlyT-1.

GSK1018921: Another selective GlyT-1 inhibitor from GlaxoSmithKline.

The following tables summarize the available on-target and a representative off-target binding

profile.

Table 1: On-Target and Key Off-Target Selectivity of GSK931145 and Comparators

Compound Primary Target
On-Target Affinity
(pIC50/pKi)

Key Off-Target
(GlyT-2) Affinity
(pIC50)

GSK931145 GlyT-1 8.4 (pIC50)[1] 4.6[1]

Bitopertin GlyT-1 7.7 (pKi) >1000-fold selectivity

[¹⁸F]MK-6577 GlyT-1 8.9 (pKi) >1000-fold selectivity

[¹¹C]RO5013853 GlyT-1 8.1 (pKi) >100-fold selectivity

GSK1018921 GlyT-1 8.2 (pKi) High selectivity

Note: Data for comparators is compiled from various public sources and may have been

generated under different experimental conditions.

Table 2: Representative Off-Target Binding Profile for a CNS-Active Compound (Illustrative for

GSK931145)
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The following data is representative of a standard safety pharmacology screen (e.g., Eurofins

SafetyScreen44) and is intended to be illustrative of the expected off-target profile for a

selective CNS compound like GSK931145, in the absence of publicly available specific data.

Values are presented as percent inhibition at a 10 µM concentration.
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Target Class Target
Representative %
Inhibition at 10 µM

GPCRs Adenosine A1 < 20%

Adrenergic α1A < 20%

Adrenergic α2A < 20%

Adrenergic β1 < 20%

Dopamine D1 < 20%

Dopamine D2 < 20%

Histamine H1 < 20%

Muscarinic M1 < 20%

Serotonin 5-HT1A < 25%

Serotonin 5-HT2A < 25%

Ion Channels hERG < 20%

Nav1.5 < 20%

Cav1.2 < 20%

Transporters Dopamine Transporter (DAT) < 20%

Norepinephrine Transporter

(NET)
< 20%

Serotonin Transporter (SERT) < 30%

Enzymes
Monoamine Oxidase A (MAO-

A)
< 15%

Monoamine Oxidase B (MAO-

B)
< 15%

Experimental Protocols
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The assessment of off-target binding is critical for drug development. The following are detailed

methodologies for two key experiments commonly used to determine a compound's selectivity

profile.

Radioligand Binding Assay for Off-Target Screening
This assay measures the ability of a test compound to displace a radiolabeled ligand from a

specific receptor, transporter, or ion channel.

1. Membrane Preparation:

Cell lines recombinantly expressing the target of interest or tissue homogenates known to be
rich in the target are used.
Cells or tissues are homogenized in a cold buffer and centrifuged to pellet the membranes.
The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein
concentration is determined using a standard method (e.g., BCA assay).

2. Assay Procedure:

The assay is typically performed in a 96-well plate format.
To each well, the following are added in order:
Assay buffer.
Test compound (GSK931145) at a range of concentrations (typically from 10⁻¹¹ to 10⁻⁵ M).
A fixed concentration of a specific radioligand (e.g., [³H]-labeled antagonist) at a
concentration around its dissociation constant (Kd).
The prepared cell membranes.
For determining non-specific binding, a high concentration of a known, unlabeled ligand for
the target is added to a set of control wells.
Total binding is determined in the absence of the test compound.

3. Incubation and Filtration:

The plate is incubated at a specific temperature (e.g., room temperature or 30°C) for a
defined period (e.g., 60-120 minutes) to allow the binding to reach equilibrium.
The incubation is terminated by rapid filtration through a glass fiber filter plate using a
vacuum manifold, which separates the bound from the free radioligand.
The filters are washed multiple times with ice-cold wash buffer to remove any unbound
radioligand.
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4. Data Analysis:

The radioactivity retained on the filters is measured using a scintillation counter.
Specific binding is calculated by subtracting the non-specific binding from the total binding.
The percent inhibition of specific binding by the test compound at each concentration is
calculated.
The data are plotted as percent inhibition versus the log of the test compound concentration,
and the IC50 (the concentration of the compound that inhibits 50% of specific binding) is
determined by non-linear regression analysis.
The Ki (inhibitory constant) can be calculated from the IC50 using the Cheng-Prusoff
equation.

KINOMEscan™ Assay for Kinase Off-Target Profiling
This is a competition-based binding assay used to quantitatively measure the interaction of a

test compound with a large panel of kinases.

1. Assay Principle:

The assay utilizes DNA-tagged kinases, an immobilized ligand that binds to the active site of
the kinase, and the test compound.
The test compound competes with the immobilized ligand for binding to the kinase.

2. Assay Procedure:

Kinases are produced as fusions with a DNA tag.
Streptavidin-coated magnetic beads are treated with a biotinylated, immobilized ligand.
The kinase, liganded beads, and the test compound (at various concentrations) are
combined in the wells of a microplate.
The plate is incubated to allow the binding to reach equilibrium.

3. Measurement:

The beads are washed to remove unbound kinase.
The amount of kinase bound to the immobilized ligand is determined by quantifying the
amount of the DNA tag using quantitative PCR (qPCR).

4. Data Analysis:
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The amount of bound kinase in the presence of the test compound is compared to a DMSO
control.
The results are typically expressed as a percentage of the control. A lower percentage
indicates stronger binding of the test compound to the kinase.
For determining the dissociation constant (Kd), the assay is run with a range of test
compound concentrations, and the data are fitted to a dose-response curve.

Visualizations
To aid in the understanding of the mechanisms and workflows discussed, the following

diagrams are provided.
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GlyT-1 Signaling Pathway and GSK931145 Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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